Cas no 1707605-22-8 (6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine)

• Product Name: 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine
• CAS No: 1707605-22-8
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 5161879
• Update Time: 2025-05-23

6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine

• Inchi： 1S/C5H8N4/c6-4-1-2-9-3-7-8-5(4)9/h3-4H,1-2,6H2
• InChI Key： JGAKZSQDTVJNBB-UHFFFAOYSA-N
• SMILES： N1=CN2CCC(N)C2=N1

Additional information on 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine

Comprehensive Overview of 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine (CAS No. 1707605-22-8)

The compound 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine, identified by its CAS No. 1707605-22-8, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fused pyrrolo-triazole core, makes it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory agents.

One of the key reasons for the growing interest in 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine is its versatility in synthetic chemistry. The compound's amine functional group allows for easy derivatization, enabling the creation of diverse analogs with tailored properties. This characteristic aligns with the current trend in fragment-based drug design, where small, modular molecules are used to construct more complex pharmacophores. Additionally, its low molecular weight and high solubility make it an attractive candidate for high-throughput screening programs.

In the context of green chemistry and sustainable synthesis, CAS No. 1707605-22-8 has been the subject of several studies aiming to optimize its production using catalytic methods and renewable solvents. These efforts resonate with the broader scientific community's focus on reducing the environmental impact of chemical manufacturing. Recent publications have highlighted the use of biocatalysts and flow chemistry techniques to improve the efficiency and scalability of 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine synthesis, addressing common challenges such as yield optimization and waste minimization.

The pharmacological potential of 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine derivatives has been explored in various preclinical models. Preliminary data suggest that these compounds may modulate neurotransmitter receptors and ion channels, making them promising candidates for treating neurodegenerative diseases and chronic pain. This aligns with the increasing demand for innovative therapies in these areas, as reflected by the rising number of related Google Scholar searches and PubMed citations. Furthermore, the compound's structural similarity to known bioactive molecules has spurred interest in its potential structure-activity relationships (SAR) and drug-likeness properties.

From an analytical chemistry perspective, CAS No. 1707605-22-8 presents interesting challenges and opportunities. Advanced techniques such as LC-MS and NMR spectroscopy have been employed to characterize its purity and stability under various conditions. These studies are particularly relevant given the current emphasis on quality by design (QbD) principles in pharmaceutical development. The compound's chromatographic behavior and spectral fingerprints have been documented in detail, providing valuable reference data for researchers working with this material.

In the broader context of chemical biology, 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine has shown promise as a molecular probe for studying biological systems. Its ability to form hydrogen bonds and participate in π-stacking interactions makes it useful for investigating protein-ligand binding phenomena. This application ties into the growing field of chemical proteomics, where small molecules are used to map and manipulate protein functions in complex biological networks.

The commercial availability of CAS No. 1707605-22-8 from specialty chemical suppliers has facilitated its adoption in various research programs. Product listings often highlight its high purity grade and custom synthesis options, catering to the needs of both academic and industrial researchers. This accessibility has contributed to the compound's inclusion in numerous compound libraries for drug discovery initiatives, particularly those focused on orphan targets and undruggable proteins.

Looking ahead, the scientific community anticipates continued exploration of 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-7-ylamine and its derivatives. Emerging areas of interest include its potential application in bioconjugation chemistry and material science, where its heterocyclic framework could contribute to the development of novel functional materials. As research progresses, we can expect to see more detailed investigations into its physicochemical properties, metabolic stability, and toxicological profile, further solidifying its position as a valuable tool in modern chemical research.